Cas no 1021217-84-4 (3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide)

• Product Name: 3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide
• CAS No: 1021217-84-4
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 6589868
• PubChem ID: 42175220
• Update Time: 2025-10-28

3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide
• 3,5-dimethoxy-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]benzamide
• F5253-0037
• 3,5-dimethoxy-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)benzamide
• 1021217-84-4
• AKOS024503154
• VU0639086-1

• Inchi： 1S/C22H29N3O5S/c1-29-20-15-18(16-21(17-20)30-2)22(26)23-9-6-14-31(27,28)25-12-10-24(11-13-25)19-7-4-3-5-8-19/h3-5,7-8,15-17H,6,9-14H2,1-2H3,(H,23,26)
• InChI Key： RGIBHCJTRLXPPA-UHFFFAOYSA-N
• SMILES： C(NCCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 447.18279221g/mol
• Monoisotopic Mass: 447.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.6Ų

Additional information on 3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide

3,5-Dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide: A Comprehensive Overview

The compound with CAS No. 1021217-84-4, known as 3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of this compound is characterized by a benzamide backbone, which is substituted with methoxy groups at the 3 and 5 positions. The sulfonyl group attached to the piperazine ring introduces additional complexity and functionality to the molecule. This combination of functional groups contributes to its pharmacokinetic properties and bioavailability, making it a candidate for drug development.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including multi-component reactions and catalytic processes, to optimize its production. The use of green chemistry principles has also been explored to minimize environmental impact during the synthesis process.

One of the most promising applications of 3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with neurodegenerative diseases, inflammation, and cancer. For instance, its interaction with specific receptors and enzymes has shown potential in reducing oxidative stress and inhibiting tumor growth.

The pharmacological profile of this compound is further enhanced by its solubility and stability under physiological conditions. These properties are critical for ensuring effective delivery of the drug to target sites within the body. Additionally, computational modeling studies have provided insights into its binding affinity and selectivity towards various molecular targets, further validating its therapeutic potential.

In terms of biological activity, recent findings have underscored the importance of the methoxy substituents in modulating the compound's pharmacokinetics. These groups not only influence the molecule's lipophilicity but also play a role in its metabolic stability. The sulfonyl-piperazine moiety, on the other hand, contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug. Ongoing research is focusing on optimizing its formulation properties and conducting in-depth toxicological evaluations to ensure safety for human use.

In conclusion, 3,5-dimethoxy-N-{3-[(4-phenylpiperazin-1-yl)sulfonyl]propyl}benzamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a strong candidate for addressing unmet medical needs. As research progresses, this compound holds the potential to make a meaningful impact in the field of drug discovery and development.